4-ethoxy-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
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Overview
Description
The compound “4-ethoxy-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” is a complex organic molecule that contains several functional groups and rings. It has an ethoxy group (an ether), a methylphenyl group (an aromatic ring), a dihydrothienopyrazole group (a heterocyclic ring), and a benzamide group (an amide). These functional groups could potentially give the compound a variety of interesting chemical and physical properties .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring structure. The exact synthesis would depend on the starting materials available and the desired route of synthesis .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and orientation of these groups .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific functional groups present. For example, the amide group could potentially undergo hydrolysis, the ether group could potentially be cleaved by strong acids, and the aromatic ring could potentially undergo electrophilic aromatic substitution .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and structure. For example, its solubility would be affected by the polar amide group, its stability could be influenced by the aromatic ring, and its reactivity could be influenced by the ether and amide groups .
Scientific Research Applications
Synthesis and Evaluation of Novel Compounds
A study by Amer et al. (2011) focused on the synthesis of new thiazoles and their evaluation as antioxidant additives for lubricating oils. This research highlights the chemical versatility and potential industrial applications of compounds related to the chemical structure of interest, demonstrating the broader implications of such chemical syntheses in material science (Amer et al., 2011).
Anti-Influenza Virus Activity
Hebishy et al. (2020) described a novel route for synthesizing benzamide-based 5-aminopyrazoles and their derivatives, showing significant anti-influenza A virus activities. This study underscores the potential of structurally related compounds in developing antiviral agents, particularly against strains like H5N1 (Hebishy et al., 2020).
Heterocyclic Synthesis and Biological Evaluation
The synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives were reported by Hassan et al. (2014), with a focus on their cytotoxic activities against Ehrlich Ascites Carcinoma cells. This research illustrates the therapeutic potential of such compounds in cancer treatment (Hassan et al., 2014).
Tubulin Polymerization Inhibition
Minegishi et al. (2015) synthesized a series of indenopyrazoles, identifying compounds with promising antiproliferative activity toward human cancer cells, attributed to tubulin polymerization inhibition. This finding highlights the potential application of related compounds in cancer therapy, particularly in targeting the microtubule dynamics crucial for cell division (Minegishi et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its intended use and properties. For example, if it is a drug, future research could focus on improving its efficacy or reducing its side effects. If it is a chemical reagent, future research could focus on finding new reactions or applications for it .
Properties
IUPAC Name |
4-ethoxy-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2S/c1-3-26-17-9-7-15(8-10-17)21(25)22-20-18-12-27-13-19(18)23-24(20)16-6-4-5-14(2)11-16/h4-11H,3,12-13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBQOTMNKFMMDSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=CC(=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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